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Cat. No.: B1668348 Get Quote

Disclaimer: The initial query for "Carbetamide" pointed towards a substance primarily used as

a pharmaceutical agent, given the context of the requested audience (researchers, scientists,

and drug development professionals) and the mention of "signaling pathways." However,

extensive research has identified Carbetamide exclusively as a herbicide. It is plausible that

the intended subject was "Carbetocin," an oxytocin analogue with various formulations used in

medical applications. This report proceeds with the analysis of Carbetamide as a herbicide,

adhering to the provided topic.

This guide provides a comparative overview of the efficacy of different Carbetamide
formulations, with a focus on experimental data for researchers in agricultural science and

weed management.

Carbetamide is a selective systemic herbicide belonging to the carbamate group, primarily

used for the pre- and post-emergence control of grass weeds.[1][2] Its mode of action involves

the inhibition of mitosis and microtubule polymerization in target weeds.[3]

Comparative Efficacy of Carbetamide Formulations
The most common formulation of Carbetamide is a water-dispersible granule (WG).[3]

Experimental data primarily revolves around the application timing and dosage of this

formulation rather than a comparison between different formulation types.
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Weed Control Efficacy (especially against annual ryegrass, barley grass, and brome grass)

[2]

Crop Safety and Phytotoxicity

Impact of Application Timing (Incorporated by Sowing vs. Pre-emergence vs. Post-

emergence)

Effect of Dosage on Efficacy and Crop Tolerance

Experimental Data Summary
The following tables summarize data from field trials on the efficacy of Carbetamide 900 WG

formulation.

Table 1: Effect of Carbetamide Application Timing on Annual Ryegrass Control
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Application
Timing

Application
Rate (g
ai/ha)

Ryegrass
Control at
55 Days
After
Sowing (%)

Ryegrass
Control at
85 Days
After
Sowing (%)

Crop Vigour
Reduction

Reference

Incorporated

by Sowing

(IBS)

1002 >90 >95 Negligible

Post-Sowing

Pre-

Emergent

(PSPE)

1002 >90 >95 Negligible

Early Post-

Emergent

(EPE)

1002 70-78 82 Noticeable

Incorporated

by Sowing

(IBS)

2100 >95 >95 Negligible

Post-Sowing

Pre-

Emergent

(PSPE)

2100 >95 >95 Significant

Early Post-

Emergent

(EPE)

2100
Lower than

IBS/PSPE
>95 Noticeable

Table 2: Crop Safety of Carbetamide on Canola Varieties
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Canola
Variety

Application
Rate (g
ai/ha)

Application
Timing

Phytotoxicit
y

Impact on
Yield

Reference

Hyola 404RR 1500 IBS Negligible No reduction

Hyola 559TT 1500 IBS Negligible No reduction

ATR Bonito 1500 IBS Negligible No reduction

Hyola 525RT 1500 IBS Negligible No reduction

Hyola 404RR 2100 IBS Negligible No reduction

Hyola 559TT 2100 IBS Negligible No reduction

ATR Bonito 2100 IBS Negligible No reduction

Hyola 525RT 2100 IBS Negligible No reduction

Experimental Protocols
General Field Trial Methodology for Efficacy and Crop Safety Assessment:

Site Selection: Fields with a known history of target weed infestation (e.g., annual ryegrass)

are selected. Soil type, pH, and organic matter content are documented.

Trial Design: A randomized complete block design with multiple replications is typically used.

Treatments:

Untreated control.

Carbetamide formulation at various rates (e.g., 1002 g ai/ha and 2100 g ai/ha).

Different application timings:

Incorporated by Sowing (IBS): Herbicide is applied to the soil surface and then

incorporated mechanically during the sowing process.
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Post-Sowing Pre-Emergent (PSPE): Herbicide is applied to the soil surface after sowing

but before crop and weed emergence.

Early Post-Emergent (EPE): Herbicide is applied after the crop and weeds have

emerged.

Application: Herbicides are applied using a calibrated boom sprayer.

Data Collection:

Weed Counts: Weed density is assessed at various intervals (e.g., 35, 55, and 85 days

after sowing) by counting the number of plants in randomly placed quadrats within each

plot.

Crop Phytotoxicity and Vigour: Crop injury and growth reduction are visually assessed and

rated on a percentage scale at regular intervals.

Grain Yield: At crop maturity, plots are harvested, and the grain yield is determined.

Statistical Analysis: Data are subjected to analysis of variance (ANOVA) to determine the

significance of treatment effects.

Visualizing Carbetamide's Mode of Action and
Experimental Workflow
Carbetamide's Mode of Action: Inhibition of Mitosis

Carbetamide acts by inhibiting cell division in the meristematic tissues of roots and shoots. It

disrupts the formation of microtubules, which are essential for the alignment and separation of

chromosomes during mitosis. This leads to a failure of cell division and ultimately, the death of

the weed seedling.
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Caption: Mode of action of Carbetamide leading to weed death.
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Experimental Workflow for Comparing Carbetamide Application Timings

The following diagram illustrates the logical flow of a field experiment designed to compare the

efficacy of different Carbetamide application timings.

Experimental Setup

Treatment Application

Data Collection & Analysis
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(Randomized Block Design)

Carbetamide Application
(Incorporated by Sowing)

Carbetamide Application
(Post-Sowing Pre-Emergent)

Carbetamide Application
(Early Post-Emergent) Untreated Control

Assessment of Weed Control
(e.g., 35, 55, 85 DAS)

Assessment of Crop Safety
(Phytotoxicity & Vigour)Yield Measurement

Statistical Analysis
(ANOVA)
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Caption: Workflow for a Carbetamide field trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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